Cas no 2680736-23-4 (tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate)
tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28289792
- tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate
- 2680736-23-4
- tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate
-
- Inchi: 1S/C10H11ClF3N3O2/c1-9(2,3)19-8(18)17-7-15-5(10(12,13)14)4-6(11)16-7/h4H,1-3H3,(H,15,16,17,18)
- InChI Key: XSNMFPCCNJPGLW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)(F)F)N=C(N=1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 297.0491888g/mol
- Monoisotopic Mass: 297.0491888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 64.1Ų
tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28289792-0.05g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28289792-0.1g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28289792-0.25g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28289792-0.5g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28289792-1.0g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28289792-2.5g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28289792-5.0g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 | |
| Enamine | EN300-28289792-10.0g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 95.0% | 10.0g |
$2884.0 | 2025-03-19 | |
| Enamine | EN300-28289792-1g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 1g |
$671.0 | 2023-09-08 | ||
| Enamine | EN300-28289792-5g |
tert-butyl N-[4-chloro-6-(trifluoromethyl)pyrimidin-2-yl]carbamate |
2680736-23-4 | 5g |
$1945.0 | 2023-09-08 |
tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate
Introduction to Tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate (CAS No. 2680736-23-4)
Tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate, with the CAS number 2680736-23-4, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group, a chloro substituent, and a trifluoromethyl group, contribute to its unique chemical properties and potential therapeutic benefits.
The N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate moiety is particularly noteworthy due to its role as a key pharmacophore in various medicinal chemistry applications. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in the design of bioactive molecules. This compound has garnered attention in recent years for its potential applications in the treatment of various diseases, including cancer and infectious disorders.
In the context of modern drug discovery, Tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate has been investigated for its ability to interact with biological targets at the molecular level. The pyrimidine core structure is closely associated with nucleic acid bases, which has led to extensive research into its derivatives as potential inhibitors of enzymes and receptors involved in disease pathways. Recent studies have highlighted the compound's efficacy in modulating pathways relevant to tumor growth and progression.
The synthesis of Tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate involves a series of well-established organic reactions, including condensation, chlorination, and carbamoylation. The tert-butyl group provides steric hindrance, which can be advantageous in improving selectivity and reducing off-target effects. The chloro substituent on the pyrimidine ring enhances reactivity, allowing for further functionalization and derivatization to create novel analogs with enhanced pharmacological properties.
One of the most compelling aspects of this compound is its potential as a lead molecule in medicinal chemistry. Researchers have leveraged its structural framework to develop derivatives with improved solubility, bioavailability, and target specificity. The trifluoromethyl group's electron-withdrawing nature increases the lipophilicity of the molecule, facilitating better penetration across biological membranes. This characteristic is particularly valuable in designing drugs that require systemic delivery.
The pharmacological profile of Tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits promising activity against several disease models. Notably, it has shown inhibitory effects on enzymes such as kinases and polymerases, which are critical targets in oncology research. The compound's ability to disrupt these enzymatic pathways may lead to novel therapeutic strategies for cancer treatment.
In addition to its applications in oncology, Tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate has been explored for its potential in combating infectious diseases. The pyrimidine scaffold is known to interact with viral replication machinery, making it a viable candidate for antiviral drug development. Recent studies have demonstrated its efficacy against certain viral strains by inhibiting key enzymes involved in their life cycle.
The synthetic accessibility of this compound also makes it an attractive candidate for further development. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving availability for research purposes. This accessibility is crucial for accelerating drug discovery efforts and bringing new therapies to market more rapidly.
The safety profile of Tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate is another critical consideration in its development as a therapeutic agent. Extensive toxicological studies are necessary to assess potential side effects and ensure patient safety. Preliminary findings suggest that the compound exhibits moderate toxicity at high doses but remains relatively well-tolerated at therapeutic levels. Further research is ongoing to refine dosing regimens and minimize adverse effects.
In conclusion, Tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate (CAS No. 2680736-23-4) represents a promising candidate for pharmaceutical development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover new applications and optimize synthetic routes, this compound holds significant potential for contributing to advancements in medicine.
2680736-23-4 (tert-butyl N-4-chloro-6-(trifluoromethyl)pyrimidin-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)